Cas no 2386-47-2 (Butanesulfonic Acid)

Butanesulfonic Acid Properties

Names and Identifiers

• Butanesulfonic Acid
• Butane-1-sulphonic acid
• 1-BUTANESULFONIC ACID
• BUTANESULPHONICACID
• ethyl ethanesulfonic acid
• n-butane sulfonic acid
• n-butanesulphonic acid
• Butane-1-sulfonic acid
• 2386-47-2
• QDHFHIQKOVNCNC-UHFFFAOYSA-N
• butane sulfonic acid
• AKOS006228883
• P-ETHOXYBENZYLIDENEP-HEPTYLANILINE
• CHEBI:61958
• DTXSID3062364
• 1-BUTANESULFONICACID
• 7R6VP78CYD
• NSC3235
• NS00002697
• butane-1-sulfonic acid
• 5391-97-9
• UNII-7R6VP78CYD
• EINECS 219-198-7
• butanesulfonic acid
• SCHEMBL5015
• InChI=1/C4H10O3S/c1-2-3-4-8(5,6)7/h2-4H2,1H3,(H,5,6,7
• NSC 3235
• 1-Butanesulfonic acid
• Q27131500
• n-butanesulfonic acid
• n-butane-1-sulfonic acid
• DS-010557
• Butane1sulphonic acid
• DTXCID2036954
• 1-Butanesulfonic acid CAS No. 2386-47-2
• +Expand

• InChIKey： QDHFHIQKOVNCNC-UHFFFAOYSA-N
• Inchi： 1S/C4H10O3S/c1-2-3-4-8(5,6)7/h2-4H2,1H3,(H,5,6,7)
• SMILES： C(S(O)(=O)=O)CCC

Computed Properties

• Exact Mass: 138.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 160.01701
• Heavy Atom Count: 8
• Complexity: 130
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• LogP: 1.75510
• PSA: 62.75000
• Refractive Index: 1.4640 (estimate)
• Boiling Point: 223.6°C (rough estimate)
• Melting Point: -15.1°C
• Stability/Shelf Life: Incompatible with strong oxidizing agents, bases.
• Density: 1.1850

Butanesulfonic Acid Security Information

Butanesulfonic Acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%